Cas no 1007779-04-5 (N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 1007779-04-5
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6443880
• PubChem ID: 24232876
• Update Time: 2025-05-20

N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580591
• 1007779-04-5
• Z31525075
• N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• AB00802144-01

• Inchi： 1S/C19H22N2O3S/c1-15-8-9-18(16(2)14-15)21-19(22)10-12-20-25(23,24)13-11-17-6-4-3-5-7-17/h3-9,11,13-14,20H,10,12H2,1-2H3,(H,21,22)/b13-11+
• InChI Key： AUPOFRKQXOXGKY-ACCUITESSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NC1C=CC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide

N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 1007779-04-5): A Comprehensive Overview

N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 1007779-04-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of propanamide and contains a phenyl ethenesulfonamido group, which imparts unique chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various applications, including drug development and biochemical studies.

The molecular structure of N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide consists of a propanamide backbone with a substituted phenyl ring and an ethenesulfonamido group. The presence of these functional groups contributes to its solubility, stability, and reactivity in different solvents and biological environments. Recent studies have highlighted the compound's potential as a lead molecule for the development of new therapeutic agents.

In the context of medicinal chemistry, N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide has been investigated for its pharmacological properties. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that the compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy. This makes it a valuable candidate for further optimization and clinical evaluation.

Additionally, the compound's ability to modulate cellular signaling pathways has been explored in preclinical models. Research has demonstrated that N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide can interfere with the activation of specific signaling cascades, leading to reduced cell proliferation and increased apoptosis in cancer cells. These findings suggest that the compound may have therapeutic potential in treating various forms of cancer.

Beyond its applications in oncology, N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have shown that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a promising candidate for the development of anti-inflammatory drugs for conditions such as arthritis and other inflammatory disorders.

The pharmacokinetic profile of N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide has been extensively characterized to understand its behavior in biological systems. Studies have revealed that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity profile make it suitable for long-term administration in therapeutic settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, N-(2,4-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 1007779-04-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.